Cas no 1355229-90-1 (4-Methyl-6-methylamino-nicotinic acid)

• Product Name: 4-Methyl-6-methylamino-nicotinic acid
• CAS No: 1355229-90-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5291469
• Update Time: 2025-05-26

4-Methyl-6-methylamino-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-methylamino-nicotinic acid

• Inchi： 1S/C8H10N2O2/c1-5-3-7(9-2)10-4-6(5)8(11)12/h3-4H,1-2H3,(H,9,10)(H,11,12)
• InChI Key： OKWOWAWOSDFEMO-UHFFFAOYSA-N
• SMILES： C1=NC(NC)=CC(C)=C1C(O)=O

Additional information on 4-Methyl-6-methylamino-nicotinic acid

Introduction to 4-Methyl-6-methylamino-nicotinic Acid (CAS No. 1355229-90-1)

4-Methyl-6-methylamino-nicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential biological activities. With the CAS number 1355229-90-1, this compound represents a derivative of nicotinic acid, commonly known as niacin, and has been extensively studied for its pharmacological effects and synthetic applications.

The molecular structure of 4-Methyl-6-methylamino-nicotinic acid features a pyridine core substituted with a methyl group at the 4-position and an amino group at the 6-position, along with a carboxylic acid moiety. This configuration imparts distinct chemical reactivity and biological interactions, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both methyl and amino substituents enhances its solubility in polar solvents and facilitates further functionalization, which is crucial for drug development.

In recent years, 4-Methyl-6-methylamino-nicotinic acid has been explored for its potential role in modulating neurological pathways. Studies have indicated that this compound may interact with nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes, including cognitive function, pain perception, and autonomic nervous system regulation. The methylamino group at the 6-position is particularly noteworthy, as it can influence receptor binding affinity and selectivity, making this compound a promising candidate for developing novel therapeutics targeting neurological disorders.

Moreover, research has highlighted the compound's significance in the context of metabolic health. Preclinical studies suggest that 4-Methyl-6-methylamino-nicotinic acid may influence key enzymes involved in glucose metabolism and lipid biosynthesis. Its structural similarity to niacin allows it to potentially interfere with pathways associated with insulin resistance and hyperlipidemia, offering a new perspective for managing metabolic syndrome. These findings align with the growing interest in polyunsaturated derivatives of nicotinic acid as potential therapeutic agents.

The synthesis of 4-Methyl-6-methylamino-nicotinic acid involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of methyl groups at specific positions requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve the desired substitution pattern efficiently. The synthesis process also emphasizes minimizing side reactions to obtain a compound suitable for further biological evaluation.

From a commercial standpoint, 4-Methyl-6-methylamino-nicotinic acid is produced by specialized chemical manufacturers who adhere to stringent quality control measures. These manufacturers provide high-purity compounds suitable for both research and industrial applications. The demand for this compound has been increasing as more researchers explore its potential in drug discovery programs. Its versatility as a building block for more complex molecules makes it an attractive option for medicinal chemists seeking novel scaffolds.

The pharmacokinetic properties of 4-Methyl-6-methylamino-nicotinic acid are another area of active investigation. Initial studies suggest that it exhibits moderate bioavailability upon oral administration, with rapid absorption into the bloodstream. However, detailed pharmacokinetic profiles are still being elucidated to optimize dosing regimens and delivery methods. Understanding these parameters is essential for translating preclinical findings into effective clinical therapies.

In conclusion, 4-Methyl-6-methylamino-nicotinic acid (CAS No. 1355229-90-1) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features enable interactions with key biological targets, making it a valuable tool for developing treatments in neurological and metabolic diseases. As research continues to uncover new therapeutic potentials, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.